Cas no 220984-26-9 (1,3-Propanediol,2-[(2-amino-9H-purin-9-yl)methyl]-)

• Product Name: 1,3-Propanediol,2-[(2-amino-9H-purin-9-yl)methyl]-
• CAS No: 220984-26-9
• MF: C₉H₁₃N₅O₂
• MW: 223.231820821762
• CID: 265201
• PubChem ID: 3025970
• Update Time: 2025-04-19

1,3-Propanediol,2-[(2-amino-9H-purin-9-yl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol,2-[(2-amino-9H-purin-9-yl)methyl]-
• 2-amino-9-(3- hydroxy-2-hydroxymethylprop-1-yl)purine
• 2-[(2-aminopurin-9-yl)methyl]propane-1,3-diol
• Q27236387
• Detiviciclovir [INN]
• 2-((2-Amino-9H-purin-9-yl)methyl)propane-1,3-diol
• UNII-088W05943X
• NS00124368
• AM365
• CS-0025105
• AM-365
• SCHEMBL7744996
• 2-[(2-aminopurin-9-yl)methyl]propane-1, 3-diol
• 220984-26-9
• HY-106175
• AM 365
• 088W05943X
• Detiviciclovir
• CHEMBL2105503
• DTXSID70176605
• starbld0007065

• Inchi： 1S/C9H13N5O2/c10-9-11-1-7-8(13-9)14(5-12-7)2-6(3-15)4-16/h1,5-6,15-16H,2-4H2,(H2,10,11,13)
• InChI Key： PIWJGZWZNOWIGH-UHFFFAOYSA-N
• SMILES： OCC(CO)CN1C=NC2=CN=C(N)N=C12

Computed Properties

• Exact Mass: 223.10709
• Monoisotopic Mass: 223.107
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.5
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.63
• Boiling Point: 603.2°Cat760mmHg
• Flash Point: 318.6°C
• Refractive Index: 1.748
• PSA: 110.08